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Compound of Interest

Compound Name: Galaxolidone
CAS No.: 507442-49-1
Cat. No.: B590820
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental persistence of the polycyclic
musk fragrance ingredient Galaxolide (HHCB) and its primary transformation product,
Galaxolidone (HHCB-lactone). The information presented is based on experimental data from
scientific literature and regulatory assessments, offering insights into the biodegradability,
bioaccumulation potential, and environmental half-life of these two compounds.

Quantitative Data Summary

The following table summarizes the key quantitative data related to the environmental
persistence of Galaxolide and Galaxolidone.
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Parameter

Galaxolide (HHCB)

Galaxolidone
(HHCB-lactone)

References

Biodegradability
(Ready)

Not readily

biodegradable (0%
CO2 evolution in 28
days, OECD 301B)

Data not available, but
suggested to be more
persistent than

Galaxolide.

[1](2]

Half-life in River Water

33-100 hours

(primary degradation)

Degrades more slowly

than Galaxolide.

[1]

Half-life in Soil

95-239 days (primary

degradation)

Data not available

[1]

Half-life in Sediment

79 days (primary

degradation)

Data not available

[1]

Bioconcentration
Factor (BCF) in fish

1584-1660 L/kg wwt

Expected to have
lower bioaccumulation
potential due to higher
polarity.

[1]

Log Kow (Octanol-

More polar than

Water Partition 5.3-5.9 ) [1]
- Galaxolide.
Coefficient)
Predicted No-Effect
Concentration (PNEC)
2.14 pg/L 18.4 pg/L [3]

for aquatic

environment

Environmental Persistence Profile

Galaxolide is characterized by its persistence in the environment.[1] Standard ready
biodegradability tests, such as the OECD 301B, have shown that it is not readily
biodegradable, with no significant mineralization to carbon dioxide observed over a 28-day
period.[1][2] However, Galaxolide does undergo primary degradation in various environmental
compartments, transforming into metabolites that are more polar.[1] The primary and most
stable of these degradation products is Galaxolidone.[4]
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While quantitative data on the environmental persistence of Galaxolidone is limited, studies
suggest that it degrades more slowly than its parent compound, Galaxolide.[1] Despite this,
Galaxolidone is considered to pose a lower ecological risk, as indicated by its significantly
higher Predicted No-Effect Concentration (PNEC) for the aquatic environment compared to
Galaxolide.[3] This is likely due to its increased polarity, which is expected to result in a lower
potential for bioaccumulation.[1]

Experimental Protocols

The data presented in this guide are primarily derived from studies conducted following
standardized Organisation for Economic Co-operation and Development (OECD) guidelines.

OECD Guideline 301B: Ready Biodegradability — CO2
Evolution Test

This test is designed to evaluate the potential for a chemical to be rapidly biodegraded by
aerobic microorganisms.

e Principle: A solution or suspension of the test substance in a mineral medium is inoculated
with activated sludge from a sewage treatment plant and incubated under aerobic conditions
in the dark or diffuse light for 28 days. The degradation is followed by the measurement of
the amount of carbon dioxide produced.[5][6]

o Test Substance Concentration: Typically 10-20 mg of the test substance per liter of medium.

[5]

¢ Inoculum: Activated sludge from a domestic wastewater treatment plant, not adapted to the
test substance.

e Test Duration: 28 days.[5][6]

o Measurement: The amount of CO2 evolved is measured at regular intervals and is expressed
as a percentage of the theoretical maximum CO2 (ThCOz) that could be produced from the
amount of test substance added.

o Pass Criteria for Ready Biodegradability: A substance is considered readily biodegradable if
it reaches a biodegradation level of >60% of the ThCO2 within a 10-day window during the
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28-day test period.[6] In the case of Galaxolide, 0% CO2 evolution was observed after 28
days, leading to its classification as not readily biodegradable.[1][2]

OECD Guideline 305: Bioaccumulation in Fish: Aqueous
and Dietary Exposure

This guideline describes procedures for characterizing the bioconcentration potential of
chemicals in fish.

¢ Principle: Fish are exposed to the test substance in water (aqueous exposure) or through
their diet for a defined period (uptake phase), followed by a period in a clean environment
(depuration phase) to measure the elimination of the substance.[7][8]

o Test Organism: Commonly used species include Zebrafish (Danio rerio), Bluegill Sunfish
(Lepomis macrochirus), and Rainbow Trout (Oncorhynchus mykiss).[8] The principal
bioconcentration study for Galaxolide used Lepomis macrochirus.[1]

o Uptake Phase: Fish are exposed to a constant, sublethal concentration of the test substance
in the water. The duration is typically 28 days, or until a steady state concentration in the fish
is reached.[7][9]

o Depuration Phase: After the uptake phase, the fish are transferred to a medium free of the
test substance. The decline in the concentration of the substance in the fish is monitored
over time.[7][9]

e Measurement: The concentration of the test substance in the fish tissue and in the water is
measured at various time points during both phases.

o Endpoint: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of
the test substance in the fish to its concentration in the water at steady state. For Galaxolide,
BCF values in the range of 1584 to 1660 L/kg have been reported.[1]

Logical Relationship Diagram

The following diagram illustrates the environmental fate and persistence relationship between
Galaxolide and Galaxolidone.
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Caption: Environmental fate of Galaxolide and Galaxolidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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